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Compound of Interest

Compound Name: Pentachloroethane

Cat. No.: B166500 Get Quote

Note to the Researcher: Extensive literature review indicates that pentachloroethane has

limited to no direct application in modern polymer chemistry. Its primary historical use has been

as a solvent for oils, greases, and certain resins, and as a chemical intermediate.[1][2][3] Due

to its significant toxicity and environmental hazards, its use in laboratory and industrial settings

is highly restricted and often replaced by safer alternatives.[2][4][5]

These application notes, therefore, focus on providing a comprehensive understanding of its

properties, hazards, and the stringent safety protocols required for its handling, which is

essential knowledge for any researcher considering its use or encountering it as a legacy

solvent.

Physical and Chemical Properties
Pentachloroethane is a colorless, non-flammable liquid with a chloroform-like odor.[1][2][6] Its

properties as a dense, non-polar solvent are summarized below.
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Property Value Reference

Molecular Formula C₂HCl₅ [1][2]

Molecular Weight 202.3 g/mol [1][6]

Boiling Point 162 °C (324 °F) [2][6]

Melting Point -29 °C (-20 °F) [2][6]

Density 1.68 g/cm³ [2]

Solubility in Water 0.05% (20 °C) [2][6]

Vapor Pressure 3 mmHg (20 °C) [2][6]

Health and Safety Information
Pentachloroethane is classified as a hazardous substance with significant health risks. It is

toxic by inhalation and ingestion and may cause irritation to the skin and eyes.[1] It is also

considered a potential carcinogen.[4]

Hazard Summary:

Acute Effects: Inhalation can cause dizziness, headache, nausea, and vomiting.[5] Skin

contact may lead to dryness and irritation.[5] Eye contact can cause redness and pain.[5]

Chronic Effects: Prolonged exposure can lead to liver damage.[4] It is treated as a potential

carcinogen due to its structural similarity to other carcinogenic chloroethanes.[4]

Environmental Hazards: Pentachloroethane is toxic to aquatic life with long-lasting effects.

[5][7]

Experimental Protocols: Safe Handling and Disposal
Given the hazardous nature of pentachloroethane, strict safety protocols must be followed.

Personal Protective Equipment (PPE)
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Ventilation: All work with pentachloroethane must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[4][7][8]

Eye Protection: Chemical safety goggles and a face shield are mandatory.[5][7]

Skin Protection: Wear solvent-resistant gloves and a lab coat.[4][7] All protective clothing

should be clean and put on before work.[4]

Respiratory Protection: If exposure limits are exceeded, a NIOSH/MSHA or European

Standard EN 149 approved respirator should be used.[5][7]

Spill and Waste Disposal Protocol
Spill Response:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material (e.g., sand or vermiculite).

Collect the absorbed material into a sealable, labeled container for hazardous waste.[5]

Do not flush spills into the sewer system.[7]

Waste Disposal:

Dispose of pentachloroethane waste in a designated, approved hazardous waste

container.[7]

All waste disposal must follow local, regional, and national hazardous waste regulations.

[7]

Logical Workflow for Solvent Selection in Polymer
Chemistry
The following diagram illustrates a logical workflow for selecting a solvent in a polymer

chemistry research setting, emphasizing the decision points that would likely preclude the use
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of a hazardous substance like pentachloroethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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